BE“GHE Foundational & Exploratory

Check Availability & Pricing

Isobac 20: A Comprehensive Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isobac

Cat. No.: B12300594

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Isobac 20, also known by its chemical name, 2,2'-Methylenebis(3,4,6-trichlorophenol)
monosodium salt, and CAS number 5736-15-2. The following sections detail the physical and
chemical properties, toxicological data, personal protective equipment (PPE) protocols, and
emergency procedures associated with this compound.

Chemical and Physical Properties

Isobac 20 is a solid powder with the molecular formula C13H5CI6ENaO2 and a molecular
weight of 428.87.[1] It is soluble in Dimethyl sulfoxide (DMSO).[1] While some sources indicate
it can be shipped under ambient temperature as a non-hazardous chemical, other safety data
sheets classify it with significant hazards, necessitating careful handling.[1]
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Property Value Reference
CAS Number 5736-15-2 [1]
Molecular Formula C13H5CI6Na02 [1]
Molecular Weight 428.87 g/mol [1]
Appearance Solid powder [1]
Solubility Soluble in DMSO [1]
Melting Point 225-228 °C [2]
Water Solubility Soluble [2]

Toxicological Data

The toxicological profile of Isobac 20 indicates that it is moderately toxic by ingestion.[3] It is
crucial to handle this compound with care to avoid adverse health effects.

Endpoint Result Species Reference
Acute Oral LD50 637 mg/kg Mallard duck [4]
Acute Oral LD50 1700 mg/kg Rat [2]
Intraperitoneal LD50 310 mg/kg Mouse [2]

Note: While oral toxicity data is available, information regarding dermal and inhalation toxicity is
limited. It is recommended to handle Isobac 20 as a potentially hazardous substance through
all routes of exposure.

Hazard Identification and Classification

Different suppliers provide varying hazard classifications for Isobac 20. It is prudent to adopt a
conservative approach and adhere to the more stringent safety precautions. Some
classifications include:

o Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[5]
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» Serious Eye Damage/Eye Irritation: Causes serious eye damage.[5]
o Skin Sensitization: May cause an allergic skin reaction.[5]

e Hazardous to the Aquatic Environment (Acute and Chronic): Very toxic to aquatic life with
long-lasting effects.[5]

Handling and Storage

Proper handling and storage procedures are essential to minimize risk.
Handling:

+ Handle in a well-ventilated place, preferably within a fume hood.[2][6]
e Avoid contact with skin and eyes.[6]

» Avoid the formation of dust and aerosols.[6]

o Wear suitable protective clothing, gloves, and eye/face protection.[6]
e Do not eat, drink, or smoke when using this product.[7]

e Wash hands thoroughly after handling.[7]

Storage:

Store in a dry, dark place.[1]

For short-term storage (days to weeks), maintain a temperature of O - 4 °C.[1]

For long-term storage (months to years), store at -20 °C.[1]

Keep the container tightly closed in a dry and well-ventilated place.[7]

Personal Protective Equipment (PPE)

A comprehensive PPE program is critical when working with Isobac 20. The following diagram
outlines the recommended PPE selection process.
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Hazard Assessment

Start: Handling Isobac 20

Assess Risk of Exposure
(Inhalation, Dermal, Eye)

Inhalation risk %rmal contact r%plash or dust risk “\Dermal contact risk

PPE Selection

Respiratory Protection: Hand Protection:
Self-contained breathing apparatus or chemical cartridge respirator Chemical-resistant gloves (e.g., nitrile, neoprene)

\ Verifcation /
L\

Ensure proper fit and function of all PPE

Eye Protection: Body Protection:

Safety goggles or face shield Protective clothing, lab coat

End: Proceed with work

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow for handling Isobac 20.

Emergency Procedures

In the event of an emergency, follow these procedures promptly.
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Spill Response:

Spill of Isobac 20 Occurs

Evacuate immediate area

y

Ensure adequate ventilation

Y

Wear appropriate PPE
(respirator, gloves, goggles, lab coat)

'

Contain the spill with absorbent material

'

Carefully scoop up spilled material into a closed container

'

Decontaminate the spill area

'

Dispose of waste according to regulations

Report the incident

Click to download full resolution via product page

Caption: Emergency response workflow for an Isobac 20 spill.

First Aid Measures:
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» After eye contact: Immediately rinse with plenty of water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing. Seek immediate medical
attention.[5]

 After skin contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower. If skin irritation or rash occurs, get medical advice/attention.[5]

 After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Consult a doctor.[8]

» After swallowing: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor
immediately.[5]

Fire Fighting Measures

e Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

o Specific hazards arising from the chemical: When heated to decomposition, it may emit toxic
fumes of hydrogen chloride and sodium oxides.[2][3]

o Special protective equipment for firefighters: Wear a self-contained breathing apparatus and
full protective clothing.[2]

Experimental Protocols

Detailed experimental protocols for the toxicity studies cited in this document are not publicly
available. The LD50 values are typically determined through standardized procedures, such as
those outlined by the Organisation for Economic Co-operation and Development (OECD)
Guidelines for the Testing of Chemicals. These protocols generally involve the administration of
the substance to a group of laboratory animals at various dose levels to determine the
concentration at which 50% of the test population succumbs. For a comprehensive
understanding of the methodologies, it is recommended to consult the specific OECD test
guidelines relevant to acute oral and intraperitoneal toxicity studies.

This guide is intended for informational purposes for trained professionals. Always refer to the
specific Safety Data Sheet provided by the supplier and follow all institutional and regulatory
guidelines for chemical safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Isobac 20: A Comprehensive Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12300594#isobac-20-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12300594?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/38245
https://static.cymitquimica.com/products/3U/pdf/sds-D7173.pdf
https://www.lookchem.com/cas-573/5736-15-2.html
https://www.lookchem.com/cas-573/5736-15-2.html
https://ecotox.ipmcenters.org/details.cfm?recordID=21930
https://leap.epa.ie/docs/f2a01a55-fca8-469d-aa3f-3a200b11d8f7.pdf
https://store.sangon.com/productImage/SDS/A662203/A662203_EN_S.pdf
https://www.sigmaaldrich.com/sds/aldrich/778443
https://www.chemicalbook.com/msds/polysorbate-20.pdf
https://www.benchchem.com/product/b12300594#isobac-20-safety-and-handling-precautions
https://www.benchchem.com/product/b12300594#isobac-20-safety-and-handling-precautions
https://www.benchchem.com/product/b12300594#isobac-20-safety-and-handling-precautions
https://www.benchchem.com/product/b12300594#isobac-20-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12300594?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12300594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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